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Compound of Interest

Compound Name: SHP394

Cat. No.: B15578153 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of SHP394, a potent and selective SHP2 inhibitor used in research. Adherence to

these guidelines is crucial, as the toxicological properties of many research chemicals,

including SHP394, are not fully characterized.

Disclaimer: This document provides guidance based on general laboratory safety principles

and available information. Always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer for SHP394 and adhere to your institution's and local authorities' waste disposal

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).
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Personal Protective Equipment (PPE) for SHP394 Disposal

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

SHP394 Waste Categorization and Segregation
Proper segregation of chemical waste is the first and most critical step in the disposal process.

Improperly mixed chemicals can lead to dangerous reactions.

Waste Type Disposal Container Notes

Unused or Expired SHP394

(Solid)

Labeled hazardous chemical

waste container for solids.

Do not mix with other chemical

waste unless compatibility is

confirmed.

Contaminated Labware (e.g.,

pipette tips, vials)

Sharps container for

chemically contaminated

sharps; solid waste container

for non-sharps.

All sharps must be placed in a

puncture-resistant container.

Contaminated PPE (gloves,

etc.)

Designated solid chemical

waste stream container.

Follow institutional guidelines

for disposal of chemically

contaminated PPE.

Solutions of SHP394
Labeled hazardous chemical

waste container for liquids.

Do not dispose of down the

drain. Segregate based on the

solvent used.

Step-by-Step Disposal Protocol
The following workflow outlines the necessary steps for the safe disposal of SHP394 waste.
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Preparation

Disposal Process

Final Steps

1. Don PPE

2. Identify & Segregate
SHP394 Waste

Safety First

3. Prepare Labeled
Waste Container

Categorize Waste

4. Transfer Waste to
Container

Ready for Waste

5. Decontaminate
Work Area

Clean Up

6. Securely Seal
Container

Containment

7. Store in Satellite
Accumulation Area

Temporary Storage

8. Arrange for
EH&S Pickup

Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SHP394 waste.
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Personal Protective Equipment (PPE): Before handling any waste, put on all required PPE

as detailed in the table above.

Identify and Segregate Waste: Carefully identify all materials contaminated with SHP394.

This includes unused solid compounds, solutions, contaminated disposable labware (pipette

tips, microfuge tubes), and PPE. Segregate these items from general lab trash and other

waste streams.

Prepare Labeled Waste Container: Obtain a designated hazardous waste container from

your institution's Environmental Health & Safety (EH&S) department. The container must be

appropriate for the type of waste (solid or liquid) and must be clearly labeled with "Hazardous

Waste" and the full chemical name: "SHP394".

Transfer Waste to Container:

Solids: Carefully transfer solid SHP394 waste into the designated solid waste container.

Avoid creating dust.

Liquids: Pour liquid waste containing SHP394 into the designated liquid waste container

using a funnel.

Contaminated Labware: Place non-sharp items in the solid waste container. All sharps

(needles, contaminated glass) must be placed in a designated, puncture-proof sharps

container for chemical waste.

Decontaminate Work Area: After transferring the waste, decontaminate the work surface with

an appropriate solvent (e.g., 70% ethanol), and dispose of the cleaning materials as

chemically contaminated solid waste.

Securely Seal Container: Tightly close the lid of the hazardous waste container. Do not

overfill containers; they should typically be filled to no more than 80% capacity.

Store in Satellite Accumulation Area: Place the sealed container in your laboratory's

designated Satellite Accumulation Area (SAA). This area should be secure and away from

general lab traffic.
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Arrange for EH&S Pickup: Follow your institution's procedures to request a hazardous waste

pickup from EH&S. Complete any necessary waste manifests or tags accurately.

Emergency Procedures
In the event of a spill or exposure, follow these immediate steps:

Spill:

Alert others in the immediate area.

If the spill is large or you are unsure how to proceed, evacuate the area and contact your

institution's emergency response team.

For small spills, if you are trained and it is safe to do so, contain the spill with absorbent

pads or other appropriate materials.

Clean the area and dispose of all cleanup materials as hazardous waste.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

for SHP394 to the medical personnel.

By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of chemical waste.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of SHP394].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15578153#shp394-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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